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Compound of Interest

Compound Name: Iodosobenzene

Cat. No.: B1197198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Iodosobenzene (CAS Number: 536-80-1), also known as iodosylbenzene, is a hypervalent

iodine compound with the chemical formula C₆H₅IO.[1][2] It is a colorless to pale yellow, solid

organoiodine reagent that serves as a versatile oxidizing agent in a multitude of organic

transformations.[1][3] This technical guide provides comprehensive information on the chemical

and physical properties, safety data, synthesis protocols, and key applications of

iodosobenzene, with a focus on its utility in modern organic synthesis.

Chemical and Physical Properties
Iodosobenzene is characterized by the presence of an iodosyl group (-IO) attached to a

benzene ring.[3] While its empirical formula suggests a simple monomeric structure,

spectroscopic data and its low solubility in most solvents indicate a polymeric nature, consisting

of –I–O–I–O– chains.[1]
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Property Value Reference

CAS Number 536-80-1 [1][2][4]

Molecular Formula C₆H₅IO [1][2]

Molecular Weight 220.01 g/mol [1][2]

Appearance Colorless to pale yellow solid [1][3]

Melting Point
210 °C (decomposes, may

explode)
[1]

Solubility Poor in most solvents [1]

Safety Data and Hazard Information
Iodosobenzene is a reactive and hazardous substance that requires careful handling. It is

classified as a flammable solid and can cause skin and serious eye irritation.[5][6]

GHS Hazard Classification
Hazard Class Category Hazard Statement

Flammable solids 1 H228: Flammable solid

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2

H319: Causes serious eye

irritation

(Data sourced from multiple safety data sheets)[5][6]

GHS Pictograms & Signal Word
Pictograms:

alt text

alt text

Signal Word: Danger [5][6]
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Precautionary Statements
A comprehensive list of precautionary statements for the safe handling and storage of

iodosobenzene is provided below.

Code Precautionary Statement

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.

P240
Ground and bond container and receiving

equipment.

P241
Use explosion-proof electrical/ventilating/lighting

equipment.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352 IF ON SKIN: Wash with plenty of water.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P370+P378
In case of fire: Use sand, carbon dioxide or

powder extinguisher to extinguish.

(Data sourced from multiple safety data sheets) [5][6]

Handling and Storage
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Handling: Use in a well-ventilated area. Avoid formation of dust and aerosols. Take

precautionary measures against static discharge. Wear appropriate personal protective

equipment (PPE), including gloves and eye protection. [5][6]* Storage: Store in a tightly

closed container in a dry, cool, and well-ventilated place. Keep away from heat and ignition

sources. [5][6]

Experimental Protocols: Synthesis of
Iodosobenzene
Iodosobenzene can be synthesized through the hydrolysis of iodosobenzene diacetate or

iodobenzene dichloride. The following are detailed protocols for these preparations.

Synthesis from Iodosobenzene Diacetate
This method is often preferred due to the greater stability of the diacetate precursor.

Experimental Workflow:

Start: Iodosobenzene Diacetate Add 3N NaOH with
vigorous stirring

Triturate lumps
for 15 min

Let stand for
45 min Add H₂O and stir Collect solid via

Büchner funnel
Resuspend solid in H₂O

and triturate
Collect solid via
Büchner funnel Wash with H₂O Dry by suction Triturate with CHCl₃ Filter and air-dry End: Iodosobenzene

Click to download full resolution via product page

Synthesis of Iodosobenzene from Iodosobenzene Diacetate.

Methodology:

Place 32.2 g (0.10 mole) of finely ground iodosobenzene diacetate in a 250-mL beaker.

Over a 5-minute period, add 150 mL of 3N sodium hydroxide with vigorous stirring.

Triturate the resulting solid lumps with a stirring rod for 15 minutes.

Allow the reaction mixture to stand for an additional 45 minutes to ensure the completion of

the reaction.
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Add 100 mL of water, stir the mixture vigorously, and collect the crude iodosobenzene on a

Büchner funnel.

Return the wet solid to the beaker and triturate it in 200 mL of water.

Collect the solid again on the Büchner funnel and wash it with 200 mL of water.

Dry the solid by maintaining suction.

For final purification, triturate the dried solid in 75 mL of chloroform in a beaker.

Separate the iodosobenzene by filtration and allow it to air-dry.

Caution: Iodosobenzene may explode if heated to its melting point of 210 °C.

Applications in Organic Synthesis
Iodosobenzene is a powerful oxo-transfer reagent, primarily used for the epoxidation of

alkenes and the oxidation of alcohols to aldehydes and ketones.

Oxidation of Alcohols
Iodosobenzene, often in the form of its diacetate derivative (IBD) and in the presence of a

catalytic amount of TEMPO (2,2,6,6-tetramethylpiperidin-1-oxyl), provides a highly selective

method for the oxidation of primary alcohols to aldehydes without over-oxidation to carboxylic

acids. This method is also chemoselective for primary alcohols in the presence of secondary

alcohols.

General Reaction Scheme:

This protocol is valued for its mild reaction conditions and avoidance of heavy metal reagents.

Epoxidation of Alkenes
Iodosobenzene can be used to epoxidize certain alkenes. The reaction often proceeds

through the formation of an intermediate adduct with a metal catalyst, which then transfers an

oxygen atom to the alkene.

Logical Relationship for Catalytic Epoxidation:
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Iodosobenzene
(PhIO)

Metal-Oxo
Intermediate

activates

Metal Catalyst
(e.g., Mn, Fe, Ru)

forms

Epoxide

reacts with Alkene to form

Iodobenzene
(PhI)

releases

Alkene

Click to download full resolution via product page

Iodosobenzene in Metal-Catalyzed Alkene Epoxidation.

Note on Proteomics and Signaling Pathways
While "iodosobenzene" is sometimes mentioned in the context of "proteomics research," a

thorough review of the scientific literature indicates that its direct role in proteomics or biological

signaling pathways is not established. The use of iodine-containing compounds in proteomics

typically refers to reagents like iodoacetamide, which is used for the alkylation of cysteine

residues during sample preparation for mass spectrometry. There is currently no evidence to

suggest that iodosobenzene is involved in cellular signaling.

Conclusion
Iodosobenzene is a valuable and potent oxidizing agent in the synthetic chemist's toolkit. Its

effective application requires a thorough understanding of its properties and strict adherence to

safety protocols due to its hazardous nature. The synthetic methods outlined provide a clear

path to its preparation, and its utility in the selective oxidation of alcohols and epoxidation of

alkenes highlights its importance in modern organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubs.acs.org/doi/10.1021/jo026751w
https://www.organic-chemistry.org/chemicals/oxidations/iodosobenzene-diacetate.shtm
https://ri.conicet.gov.ar/bitstream/handle/11336/87453/CONICET_Digital_Nro.012cba64-85ca-415b-a735-ba759493f394_A.pdf?sequence=2&isAllowed=y
https://www.benchchem.com/product/b1197198
http://orgsyn.org/demo.aspx?prep=v89p0311
https://www.nbinno.com/article/other-organic-chemicals/iodobenzene-specialty-chemical-innovation-jx
https://www.benchchem.com/product/b1197198#cas-number-and-safety-data-for-iodosobenzene
https://www.benchchem.com/product/b1197198#cas-number-and-safety-data-for-iodosobenzene
https://www.benchchem.com/product/b1197198#cas-number-and-safety-data-for-iodosobenzene
https://www.benchchem.com/product/b1197198#cas-number-and-safety-data-for-iodosobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1197198?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

